Cas no 61186-05-8 (Phenol, 4-[(dimethylamino)methyl]-, hydrobromide)
61186-05-8 structure
Product Name:Phenol, 4-[(dimethylamino)methyl]-, hydrobromide
CAS No:61186-05-8
MF:C9H14BrNO
MW:232.117561817169
CID:489362
PubChem ID:71398515
Update Time:2025-04-19
Phenol, 4-[(dimethylamino)methyl]-, hydrobromide Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[(dimethylamino)methyl]-, hydrobromide
- 4-[(dimethylamino)methyl]phenol,hydrobromide
- DTXSID60819933
- 4-[(Dimethylamino)methyl]phenol--hydrogen bromide (1/1)
- 61186-05-8
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- Inchi: 1S/C9H13NO.BrH/c1-10(2)7-8-3-5-9(11)6-4-8;/h3-6,11H,7H2,1-2H3;1H
- InChI Key: KSVKFRIGJDVVSA-UHFFFAOYSA-N
- SMILES: Br.OC1C=CC(=CC=1)CN(C)C
Computed Properties
- Exact Mass: 231.02592
- Monoisotopic Mass: 231.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Phenol, 4-[(dimethylamino)methyl]-, hydrobromide Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
61186-05-8 (Phenol, 4-[(dimethylamino)methyl]-, hydrobromide) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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